Cas no 1496887-96-7 (1-2-(oxolan-2-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(oxolan-2-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 1496887-96-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5714131
• PubChem ID: 65161104
• Update Time: 2023-11-24

1-2-(oxolan-2-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS014494817
• EN300-1107926
• CS-0284394
• 1-[2-(oxolan-2-yl)ethyl]-1H-pyrazol-4-amine
• 1-(2-(Tetrahydrofuran-2-yl)ethyl)-1h-pyrazol-4-amine
• 1496887-96-7
• 1H-Pyrazol-4-amine, 1-[2-(tetrahydro-2-furanyl)ethyl]-
• 1-2-(oxolan-2-yl)ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H15N3O/c10-8-6-11-12(7-8)4-3-9-2-1-5-13-9/h6-7,9H,1-5,10H2
• InChI Key： JDMIVLBFBHHTAS-UHFFFAOYSA-N
• SMILES： O1CCCC1CCN1C=C(C=N1)N

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 354.4±12.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles